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For researchers in immunology, inflammation, and drug development, the high-affinity

leukotriene B4 receptor 1 (BLT-1) is a critical therapeutic target. Accurate detection and

localization of BLT-1 are paramount for robust experimental outcomes. However, the specificity

and potential cross-reactivity of commercially available BLT-1 antibodies can significantly

impact data interpretation. This guide provides a comparative overview of available BLT-1
antibodies, supported by experimental data and detailed protocols to aid in antibody selection

and experimental design.

Understanding BLT-1 and Its Signaling Pathway
BLT-1, also known as LTB4R1, is a G protein-coupled receptor (GPCR) that plays a crucial role

in the inflammatory response by mediating the chemoattractant effects of leukotriene B4

(LTB4). Upon LTB4 binding, BLT-1 activates downstream signaling cascades, primarily through

Gαi, leading to the activation of phosphoinositide 3-kinase (PI3K) and subsequent activation of

protein kinase B (Akt) and mitogen-activated protein kinases (MAPKs) like ERK1/2. This

signaling culminates in various cellular responses, including chemotaxis, degranulation, and

the production of inflammatory cytokines. The specificity of antibodies targeting BLT-1 is crucial

to avoid cross-reactivity with the low-affinity LTB4 receptor, BLT-2, or other related GPCRs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15608164?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608164#cross-reactivity-of-blt-1-antibodies
https://www.benchchem.com/product/b15608164#cross-reactivity-of-blt-1-antibodies
https://www.benchchem.com/product/b15608164#cross-reactivity-of-blt-1-antibodies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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